Cas no 215867-86-0 (2-(Chloromethyl)-3-(trifluoromethyl)pyridine)

• Product name: 2-(Chloromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 215867-86-0
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• CID: 850441
• PubChem ID: 18361737

2-(Chloromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(trifluoromethyl)pyridine
• (3-trifIuoromethylpyridine-2-yl)methylene chloride
• LogP
• pyridine, 2-(chloromethyl)-3-(trifluoromethyl)-
• 215867-86-0
• MFCD10697610
• AKOS006304848
• DB-354916
• SCHEMBL1995308
• CS-0449764
• EN300-179968
• AB60054
• C90430
• 2-Chloromethyl-3-trifluoromethyl-pyridine
• 2-chloromethyl-3-(trifluoromethyl)pyridine

• MDL： MFCD10697610
• Inchi： InChI=1S/C7H5ClF3N/c8-4-6-5(7(9,10)11)2-1-3-12-6/h1-3H,4H2
• InChI Key： MLBLYZSXWKRUBU-UHFFFAOYSA-N
• SMILES： C1=CC(=C(CCl)N=C1)C(F)(F)F

Computed Properties

• Exact Mass: 195.00635
• Monoisotopic Mass: 195.0062613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.359
• Boiling Point: 186 ºC
• Flash Point: 66 ºC
• Refractive Index: 1.455
• PSA: 12.89

Additional information on 2-(Chloromethyl)-3-(trifluoromethyl)pyridine

Recent Advances in the Application of 2-(Chloromethyl)-3-(trifluoromethyl)pyridine (CAS: 215867-86-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(Chloromethyl)-3-(trifluoromethyl)pyridine (CAS: 215867-86-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its chloromethyl and trifluoromethyl functional groups, serves as a versatile building block in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system disorders. The unique electronic and steric properties conferred by the trifluoromethyl group enhance the compound's binding affinity and metabolic stability, making it a valuable scaffold in drug design.

One of the most notable applications of 2-(Chloromethyl)-3-(trifluoromethyl)pyridine is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of this compound into inhibitor designs has shown promising results in preclinical studies. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(Chloromethyl)-3-(trifluoromethyl)pyridine exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study reported IC50 values in the nanomolar range, underscoring the compound's potential as a lead structure for further optimization.

In addition to its applications in oncology, 2-(Chloromethyl)-3-(trifluoromethyl)pyridine has also been explored in the context of antimicrobial agents. Researchers have utilized this compound to develop novel pyridine-based antibiotics with enhanced activity against drug-resistant bacterial strains. A 2023 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of pyridine derivatives, including those derived from 2-(Chloromethyl)-3-(trifluoromethyl)pyridine, which exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative pathogens. The presence of the trifluoromethyl group was found to significantly improve the compounds' pharmacokinetic properties, including oral bioavailability and tissue penetration.

Another emerging area of research involves the use of 2-(Chloromethyl)-3-(trifluoromethyl)pyridine in the development of neuroprotective agents. The compound's ability to modulate neurotransmitter systems and its favorable blood-brain barrier permeability make it an attractive candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent work published in ACS Chemical Neuroscience highlighted the synthesis of pyridine-based small molecules that target alpha-synuclein aggregation, a key pathological feature of Parkinson's disease. The study identified several derivatives of 2-(Chloromethyl)-3-(trifluoromethyl)pyridine that effectively reduced alpha-synuclein oligomerization in vitro, suggesting their potential as disease-modifying therapeutics.

Despite these promising developments, challenges remain in the optimization of 2-(Chloromethyl)-3-(trifluoromethyl)pyridine-based compounds. Issues such as off-target effects, metabolic instability, and synthetic scalability need to be addressed to facilitate their transition from bench to bedside. Future research directions may include the exploration of novel synthetic routes to improve yield and purity, as well as the incorporation of additional functional groups to enhance selectivity and potency. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this compound.

In conclusion, 2-(Chloromethyl)-3-(trifluoromethyl)pyridine (CAS: 215867-86-0) represents a highly promising scaffold in modern drug discovery. Its diverse applications in oncology, antimicrobial therapy, and neuroprotection underscore its versatility and utility in addressing unmet medical needs. Continued research and development efforts are expected to yield innovative therapeutics that leverage the unique properties of this compound, ultimately benefiting patients worldwide.